Cas no 1804854-77-0 (6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide)

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide is a fluorinated pyridine derivative with a sulfonamide functional group, offering unique reactivity and selectivity in synthetic chemistry applications. Its bromo and difluoromethyl substituents enhance its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis, enabling further functionalization via cross-coupling or nucleophilic substitution reactions. The fluorine atoms contribute to improved metabolic stability and bioavailability in drug development. The sulfonamide moiety provides potential for hydrogen bonding interactions, making it valuable in designing enzyme inhibitors or bioactive molecules. This compound is particularly suited for research in medicinal chemistry and material science due to its structural features and synthetic flexibility.
6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide structure
1804854-77-0 structure
Product Name:6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide
CAS No:1804854-77-0
MF:C6H4BrF3N2O2S
MW:305.0723695755
CID:4860443
Update Time:2025-05-21

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide
    • Inchi: 1S/C6H4BrF3N2O2S/c7-3-1-2(15(11,13)14)4(8)5(12-3)6(9)10/h1,6H,(H2,11,13,14)
    • InChI Key: JPQBKJAFBVOKTI-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=C(C(C(F)F)=N1)F)S(N)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 321
  • XLogP3: 1.2
  • Topological Polar Surface Area: 81.4

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029060889-1g
6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide
1804854-77-0 97%
1g
$1,460.20 2022-04-01

Additional information on 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide

Comprehensive Overview of 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS No. 1804854-77-0)

6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS No. 1804854-77-0) is a highly specialized sulfonamide derivative with significant applications in pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonamide family, known for its unique structural properties and reactivity. Its molecular formula, C6H4BrF3N2O2S, highlights the presence of bromine, fluorine, and sulfonamide functional groups, which contribute to its versatility in synthetic chemistry. Researchers are increasingly interested in this compound due to its potential role in developing novel therapeutics and crop protection agents.

The 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide structure features a pyridine core substituted with a bromine atom at the 6-position, a difluoromethyl group at the 2-position, and a fluorine atom at the 3-position. The 4-sulfonamide moiety enhances its solubility and bioavailability, making it a valuable intermediate in drug discovery. Recent studies have explored its use in enzyme inhibition, particularly targeting carbonic anhydrases and kinases, which are critical in treating diseases like cancer and metabolic disorders. This aligns with the growing demand for precision medicine and targeted therapies.

In agrochemical applications, 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide has shown promise as a herbicide intermediate. Its ability to disrupt plant metabolic pathways without harming non-target organisms makes it an attractive candidate for sustainable agriculture. With the global focus on food security and environmental sustainability, this compound is gaining attention for its potential to reduce the ecological footprint of crop protection products. Researchers are also investigating its compatibility with biodegradable formulations, addressing concerns about chemical persistence in ecosystems.

The synthesis of 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide involves multi-step reactions, including halogenation, fluorination, and sulfonamide formation. Advanced techniques like HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. As the pharmaceutical industry shifts toward green chemistry, efforts are underway to optimize its synthesis using catalytic methods and renewable solvents. This reflects broader trends in sustainable chemical manufacturing and circular economy principles.

From a commercial perspective, 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide is available in limited quantities due to its niche applications. Suppliers often highlight its high purity grade (>98%) and compliance with Good Manufacturing Practices (GMP). The compound’s stability under standard storage conditions (e.g., -20°C in inert atmospheres) ensures its suitability for long-term research projects. As demand grows for custom synthesis and contract research services, this compound is poised to become a key player in high-value chemical markets.

In summary, 6-Bromo-2-(difluoromethyl)-3-fluoropyridine-4-sulfonamide (CAS No. 1804854-77-0) represents a cutting-edge chemical building block with dual applications in life sciences and agrochemical innovation. Its unique structural features and functional groups make it a subject of ongoing research, particularly in areas like drug design and sustainable agriculture. As scientific advancements continue, this compound is expected to play a pivotal role in addressing some of the most pressing challenges in healthcare and environmental stewardship.

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